Cas no 852180-56-4 (N-(4-Piperidin-1-ylbenzyl)-N-propylamine)

• Product Name: N-(4-Piperidin-1-ylbenzyl)-N-propylamine
• CAS No: 852180-56-4
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• MDL: MFCD07368525
• CID: 69000
• PubChem ID: 7060593
• Update Time: 2025-04-18

N-(4-Piperidin-1-ylbenzyl)-N-propylamine Chemical and Physical Properties

Names and Identifiers

• N-(4-Piperidin-1-ylbenzyl)-N-propylamine
• N-[(4-piperidin-1-ylphenyl)methyl]propan-1-amine
• [(4-piperidylphenyl)methyl]propylamine
• MFCD07368525
• {[4-(piperidin-1-yl)phenyl]methyl}(propyl)amine
• TS-00629
• N-(4-(Piperidin-1-yl)benzyl)propan-1-amine
• DTXSID50427642
• J-523075
• 852180-56-4
• AKOS008989622
• N-Propyl-N-(4-piperidin-1-yl)benzylamine
• SCHEMBL15264995
• CS-0367829

• MDL： MFCD07368525
• Inchi： 1S/C15H24N2/c1-2-10-16-13-14-6-8-15(9-7-14)17-11-4-3-5-12-17/h6-9,16H,2-5,10-13H2,1H3
• InChI Key： ARYMGIDXUZMGHA-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(CNCCC)=CC=2)CCCCC1

Computed Properties

• Exact Mass: 232.19400
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.983
• Boiling Point: 362°C at 760 mmHg
• Flash Point: 141.6°C
• Refractive Index: 1.534
• PSA: 15.27000
• LogP: 3.63240

N-(4-Piperidin-1-ylbenzyl)-N-propylamine Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：